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This document provides a detailed protocol for determining the receptor binding affinity of
Adrenocorticotropic Hormone (ACTH) fragment 1-13, also known as alpha-melanocyte-
stimulating hormone (a-MSH), to the melanocortin receptor (MCR) family. The primary method
described is a competitive radioligand binding assay, a robust and sensitive technique widely
considered the gold standard for quantifying ligand-receptor interactions.[1]

Introduction

ACTH (1-13) is a peptide hormone that exerts its physiological effects by binding to a class of
G protein-coupled receptors (GPCRs) known as melanocortin receptors. There are five
subtypes of MCRs (MC1R through MC5R), each with a distinct tissue distribution and
physiological role, ranging from pigmentation and steroidogenesis to energy homeostasis and
inflammation.[2] Understanding the binding characteristics of ACTH (1-13) to these receptor
subtypes is crucial for the development of targeted therapeutics with improved specificity and
efficacy.
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This application note details a competitive binding assay protocol using a radiolabeled, high-
affinity MCR agonist, [*2°I]Nle?, D-Phe’-a-MSH ([*2°[]NDP-a-MSH), to determine the binding

affinity (Ki) of unlabeled ACTH (1-13) for human MC1R, MC3R, MC4R, and MC5R.[3][4] It is
important to note that ACTH (1-13) does not bind to the MC2R, which is selective for longer
ACTH peptides.[3][4]

Signaling Pathway

Upon binding of an agonist like ACTH (1-13) to MC1R, MC3R, MC4R, or MC5R, the receptor
undergoes a conformational change, leading to the activation of the associated Gs protein. This
activation stimulates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP
(cAMP). The resulting increase in intracellular CAMP levels activates Protein Kinase A (PKA),
which then phosphorylates downstream targets, leading to a cellular response.[5][6][7]
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Figure 1: ACTH (1-13) Signaling Pathway.
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Quantitative Data Summary

The following table summarizes representative binding affinities (Ki) of ACTH (1-13) for human
melanocortin receptor subtypes as determined by competitive radioligand binding assays.

Receptor . . . o
Ligand Ki (nM) Cell Line Radioligand Reference
Subtype
a-MSH [225]NDP-a-
MC1R ~0.2-2 HEK293 [8]
(ACTH 1-13) MSH
a-MSH [125]]NDP-0-
MC3R ~5-20 HEK?293 9]
(ACTH 1-13) MSH
a-MSH [125]]NDP-a-
MC4R ~10 - 50 HEK293 [9][10]
(ACTH 1-13) MSH
a-MSH [125]]NDP-a-
MC5R >100 HEK293 [9]
(ACTH 1-13) MSH
a-MSH No significant
MC2R - - [3][4]

(ACTH 1-13) binding

Note: Ki values can vary depending on the experimental conditions, cell line, and radioligand
used.

Experimental Protocol: Competitive Radioligand
Binding Assay

This protocol describes the determination of the binding affinity (Ki) of ACTH (1-13) for human
melanocortin receptors (MC1R, MC3R, MC4R, and MC5R) expressed in HEK293 cells using a
competitive binding assay with [*2°I]NDP-a-MSH as the radioligand.

Materials and Reagents

o Cells: HEK293 cells stably transfected with the human MC1R, MC3R, MC4R, or MC5R
gene.

o Radioligand: [*2°I]NDP-a-MSH.
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e Unlabeled Ligand: ACTH (1-13) (a-MSH).

« Binding Buffer: Minimum Essential Medium (MEM) supplemented with 0.2% Bovine Serum
Albumin (BSA).

o Wash Buffer: Ice-cold phosphate-buffered saline (PBS).
e Lysis Buffer: 0.2 N NaOH.

o Apparatus: Gamma counter, incubator, 96-well cell culture plates, vacuum filtration manifold
with glass fiber filters (e.g., GF/C).

Experimental Workflow
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Figure 2: Experimental Workflow for the ACTH (1-13) Receptor Binding Assay.
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Step-by-Step Procedure

1. Cell Membrane Preparation: a. Culture HEK293 cells expressing the desired melanocortin
receptor subtype to confluency. b. Harvest the cells and centrifuge to obtain a cell pellet. c.
Resuspend the pellet in ice-cold lysis buffer and homogenize. d. Centrifuge the homogenate at
low speed to remove nuclei and cellular debris. e. Centrifuge the supernatant at high speed to
pellet the cell membranes. f. Resuspend the membrane pellet in binding buffer and determine
the protein concentration.

2. Assay Setup (in a 96-well plate): a. Total Binding: Add cell membranes and a fixed
concentration of [*2°][NDP-a-MSH to designated wells. b. Non-specific Binding: Add cell
membranes, a fixed concentration of [*25][[NDP-a-MSH, and a high concentration of unlabeled
NDP-a-MSH (e.g., 1 uM) to designated wells. c. Competition: Add cell membranes, a fixed
concentration of [*2°[[NDP-a-MSH, and varying concentrations of the competitor ligand (ACTH
1-13) to the remaining wells.

3. Incubation: a. Incubate the plate for 60-120 minutes at 37°C, depending on the receptor
subtype, to reach binding equilibrium.[3]

4. Separation of Bound and Free Ligand: a. Terminate the binding reaction by rapid vacuum
filtration through glass fiber filters, which traps the cell membranes with bound radioligand. b.
Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

5. Radioactivity Measurement: a. Place the filters in vials and measure the radioactivity using a
gamma counter.

Data Analysis

o Calculate Specific Binding: Subtract the non-specific binding (counts per minute, CPM) from
the total binding (CPM) and from the binding in the presence of each concentration of ACTH
(1-13).

» Determine ICso: Plot the specific binding (as a percentage of the maximal specific binding)
against the logarithm of the ACTH (1-13) concentration. Use non-linear regression analysis
to fit a sigmoidal dose-response curve and determine the ICso value (the concentration of
ACTH (1-13) that inhibits 50% of the specific binding of the radioligand).

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.tandfonline.com/doi/full/10.1080/10799893.2020.1818094
https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://www.benchchem.com/product/b8118511/docs?utm_src=pdf-body#application-notes-and-protocols-for-acth-1-13-receptor-binding-assay
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8118511?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Calculate Ki: Convert the ICso value to the inhibition constant (Ki) using the Cheng-Prusoff
equation:

Ki =1Cso / (1 + ([L]/Kd))
Where:
o [L] is the concentration of the radioligand ([*2°[]NDP-a-MSH).

o Kd is the dissociation constant of the radioligand for the receptor.

Conclusion

This application note provides a comprehensive framework for conducting a radioligand
receptor binding assay to determine the affinity of ACTH (1-13) for melanocortin receptors. The
detailed protocol and supporting information are intended to guide researchers in obtaining
reliable and reproducible data, which is essential for advancing our understanding of
melanocortin pharmacology and for the development of novel therapeutics targeting this
important receptor family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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